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Compound of Interest

Compound Name: Brasofensine

Cat. No.: B1667503

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal
of Brasofensine, an investigational dopamine reuptake inhibitor. While a specific Safety Data
Sheet (SDS) for Brasofensine is not publicly available, this guide is compiled from established
best practices for handling potent, non-hazardous investigational neurochemicals and research
compounds. Adherence to these procedures is critical to ensure personnel safety and maintain
experimental integrity.

Personal Protective Equipment (PPE)

Consistent and correct use of Personal Protective Equipment is the primary defense against
accidental exposure. The following table summarizes the recommended PPE for handling
Brasofensine in a laboratory setting.
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PPE Category Item Specifications & Use Case

Double-gloving is
recommended when handling
) o the pure compound or
Hand Protection Nitrile Gloves ]
concentrated solutions.
Change gloves immediately if

contaminated.

o Provides a seal around the
) Safety Goggles with Side )
Eye Protection ] eyes to protect against
Shields
splashes and aerosols.

A buttoned lab coat should be
Body Protection Laboratory Coat worn at all times in the

laboratory.

Recommended when handling
the powdered form of
Brasofensine to prevent

Respiratory Protection N95 or Higher Respirator inhalation. Use within a
certified chemical fume hood is
the primary engineering

control.

Operational Plan: Handling Brasofensine

A systematic approach to handling Brasofensine will minimize the risk of exposure and
contamination.

Engineering Controls:

e Fume Hood: All weighing and initial dilutions of powdered Brasofensine must be conducted
in a certified chemical fume hood to minimize inhalation risks.

» Ventilation: Ensure the laboratory has adequate general ventilation.

Procedural Guidance:
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o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
workspace within the fume hood by lining it with absorbent, disposable bench paper.

e Weighing:

o Use an analytical balance inside the fume hood.

o Handle the container of Brasofensine with care to avoid generating dust.

o Use a spatula to transfer the desired amount to a tared weigh boat or directly into the
receiving vessel.

e Solubilization:

o Add the solvent to the vessel containing the powdered Brasofensine slowly to avoid
splashing.

o Cap the vessel securely before mixing or vortexing.

e Post-Handling:

[¢]

Wipe down the spatula and any other equipment with a suitable solvent (e.g., 70%
ethanol) and dispose of the wipes in the designated chemical waste container.

[¢]

Carefully remove the outer pair of gloves and dispose of them in the chemical waste.

[¢]

Remove the inner gloves and dispose of them.

[e]

Wash hands thoroughly with soap and water.

Disposal Plan: Managing Brasofensine Waste

Proper disposal of investigational drugs is crucial to prevent environmental contamination and
ensure regulatory compliance.[1][2][3]

Waste Segregation:

o Solid Waste: All solid materials that have come into contact with Brasofensine, including
gloves, weigh boats, and contaminated bench paper, should be placed in a clearly labeled,
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sealed hazardous waste container.

» Liquid Waste: Unused solutions of Brasofensine and solvent rinses should be collected in a
designated, sealed hazardous waste container. Do not pour any solutions containing
Brasofensine down the drain.

o Sharps: Needles and syringes used for transferring Brasofensine solutions must be
disposed of in a designated sharps container.

Disposal Procedure:

e Labeling: All waste containers must be labeled as "Hazardous Waste" and include the name
"Brasofensine."[2]

e Storage: Store waste containers in a designated and secure satellite accumulation area.[2]

o Pickup: Arrange for waste pickup through your institution's Environmental Health and Safety
(EHS) office.[1] They will ensure the waste is transported to a permitted hazardous waste
incineration facility.[3]

Experimental Workflow for Safe Handling of
Brasofensine

Preparation Handling (in Fume Hood) Cleanup & Decontamination

Hoo 74»’ Weigh Powder

—»’ Solubilize }»—l»’ Decontaminate Surfaces & Equipment L Doff PPE Wash Hands

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1667503?utm_src=pdf-body
https://www.benchchem.com/product/b1667503?utm_src=pdf-body
https://www.benchchem.com/product/b1667503?utm_src=pdf-body
https://www.benchchem.com/product/b1667503?utm_src=pdf-body
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://www.benchchem.com/product/b1667503?utm_src=pdf-body
https://www.benchchem.com/product/b1667503?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

